Cas no 90016-89-0 (4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-)

4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro- structure
90016-89-0 structure
Product Name:4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-
CAS No:90016-89-0
MF:C12H11N3O
MW:213.235242128372
CID:796415
PubChem ID:136275398
Update Time:2025-04-19

4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyridazino[4,5-b]indol-4-one, 1-ethyl-3,5-dihydro-
    • 1-ethyl-2,3-dihydropyridazino[4,5-b]indol-4-one
    • 1-ethyl-3,5-dihydropyridazino[4,5-b]indol-4-one
    • 1-Ethyl-2,3-dihydro-4H-pyridazino[4,5-b]indol-4-one
    • DTXSID10520789
    • 1-Ethyl-3H-pyridazino[4,5-b]indol-4(5H)-one
    • 90016-89-0
    • Inchi: 1S/C12H11N3O/c1-2-8-10-7-5-3-4-6-9(7)13-11(10)12(16)15-14-8/h3-6,13H,2H2,1H3,(H,15,16)
    • InChI Key: XZGLODGXHJBVSJ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C(CC)=NN1)C1C=CC=CC=1N2

Computed Properties

  • Exact Mass: 213.090211983g/mol
  • Monoisotopic Mass: 213.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.2Ų
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